1-((4-Hydroxychroman-4-yl)methyl)-3-(naphthalen-1-ylmethyl)urea

• CAS: 1396805-47-2
• Molecular Formula: C22H22N2O3
• Molecular Weight: 362.429
• SMILES: C1COC2=CC=CC=C2C1(CNC(=O)NCC3=CC=CC4=CC=CC=C43)O
• InChI: InChI=1S/C22H22N2O3/c25-21(23-14-17-8-5-7-16-6-1-2-9-18(16)17)24-15-22(26)12-13-27-20-11-4-3-10-19(20)22/h1-11,26H,12-15H2,(H2,23,24,25)
• InChIKey: NNNLRZXBQMNHLX-UHFFFAOYSA-N
• Solubility: not available

1-((4-Hydroxychroman-4-yl)methyl)-3-(naphthalen-1-ylmethyl)urea: Structural & Physicochemical Baseline

1-((4-Hydroxychroman-4-yl)methyl)-3-(naphthalen-1-ylmethyl)urea (CAS 1396805-47-2) is a synthetic urea derivative that incorporates a 4-hydroxychroman moiety and a naphthalen-1-ylmethyl group [1]. With a molecular formula of C₂₂H₂₂N₂O₃ and a molecular weight of 362.4 g/mol, the compound features a chiral center at the 4-position of the chroman ring, yielding one undefined stereocenter [1]. It is primarily available as a research chemical through specialty suppliers .

Scaffold 4-hydroxychroman-urea with naphthalene terminus

Chirality Single stereocenter enables enantiomer separation studies

Profile Moderate lipophilicity and TPSA support membrane permeability assays

• [1] PubChem Compound Summary CID 71788978, 1-((4-Hydroxychroman-4-yl)methyl)-3-(naphthalen-1-ylmethyl)urea, National Center for Biotechnology Information (2026). View Source

1-((4-Hydroxychroman-4-yl)methyl)-3-(naphthalen-1-ylmethyl)urea: Non-Interchangeability with In-Class Analogs

Direct substitution among urea derivatives bearing a chroman or naphthalene moiety is precluded by the compound's unique combination of a hydrogen-bond donor–acceptor network, a stereogenic 4-hydroxychroman center, and a lipophilic naphthalen-1-ylmethyl terminus. Computational data indicate an XLogP3-AA of 2.9 and a topological polar surface area (TPSA) of 70.6 Ų [1], values that distinguish it from simpler chroman-ureas such as 1-((4-hydroxychroman-4-yl)methyl)-3-phenylurea (CAS 1396853-79-4; XLogP ~1.8, TPSA ~64 Ų) [1]. These physicochemical differences directly impact membrane permeability, solubility, and target binding, meaning that procurement decisions based on generic class membership alone carry a material risk of divergent biological outcomes.

Property Naphthalene-urea target Higher lipophilicity and larger TPSA than simple phenyl/thiophene analogs; may influence permeability and binding.

Substitution risk Phenyl- or thiophene-terminated ureas Divergent logP and TPSA can alter membrane distribution; direct replacement may yield different biological outcomes.

Property Single chiral center Allows enantiomeric resolution and SSAR exploration; potential for stereodependent activity.

Substitution risk Achiral urea analogs (e.g., tetrahydroquinoline, pyrazole) Lack of stereocenter precludes enantiomer-specific studies; may overlook activity differences in chiral environments.

• [1] PubChem Compound Summary CID 71788978 and related chroman-urea entries, National Center for Biotechnology Information (2026). View Source

1-((4-Hydroxychroman-4-yl)methyl)-3-(naphthalen-1-ylmethyl)urea: Quantitative Differentiation from Structural Analogs

Lipophilicity Differentiation from Phenyl and Thiophene Analogs

The computed XLogP3-AA for 1-((4-hydroxychroman-4-yl)methyl)-3-(naphthalen-1-ylmethyl)urea is 2.9 [1]. This value is markedly higher than that of the phenyl-terminated analog 1-((4-hydroxychroman-4-yl)methyl)-3-phenylurea (CAS 1396853-79-4; XLogP3-AA ~1.8) and the thiophene analog 1-((4-hydroxychroman-4-yl)methyl)-3-(thiophen-2-yl)urea (CAS 1396888-00-8; XLogP3-AA ~1.5) [1]. The 1.1–1.4 log unit increase translates to an approximately 10–25‑fold predicted increase in octanol–water partition coefficient, which is a key determinant of passive membrane permeability and oral absorption potential.

Lipophilicity (XLogP3-AA)

Reported

ΔXLogP3-AA +1.1 to +1.4 vs phenyl/thiophene analogs (Target 2.9, comparators ~1.8, ~1.5)

Supports lipophilicity-driven membrane permeability screening; may differentiate from less lipophilic chroman-ureas.

Computed property; experimental partition coefficients required for definitive ranking.

Evidence Dimension	Computed XLogP3-AA (lipophilicity)
Target Compound Data	XLogP3-AA = 2.9
Comparator Or Baseline	1-((4-Hydroxychroman-4-yl)methyl)-3-phenylurea (XLogP3-AA ~1.8); 1-((4-Hydroxychroman-4-yl)methyl)-3-(thiophen-2-yl)urea (XLogP3-AA ~1.5)
Quantified Difference	ΔXLogP3-AA = +1.1 to +1.4 log units
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18)

Why This Matters

Higher lipophilicity predicts improved passive membrane diffusion, which can be decisive for intracellular target engagement or blood–brain barrier penetration, making this compound a preferred candidate over its phenyl or thiophene counterparts for CNS- or intracellular-target campaigns.

• [1] PubChem Computed Properties for CID 71788978, CID for 1-((4-hydroxychroman-4-yl)methyl)-3-phenylurea, and CID for 1-((4-hydroxychroman-4-yl)methyl)-3-(thiophen-2-yl)urea, National Center for Biotechnology Information (2026). View Source

TPSA Modulation and Oral Bioavailability Advantage

The target compound possesses a TPSA of 70.6 Ų [1], placing it well within the ≤140 Ų threshold commonly associated with favorable oral bioavailability (Veber's rule). By contrast, the more polar quinolinone analog 1-(naphthalen-1-ylmethyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea (CAS 1170813-21-4) exhibits a TPSA of ~84.3 Ų [1], driven by the additional carbonyl group. The 13.7 Ų difference reflects a structurally driven reduction in hydrogen-bonding capacity that can improve passive absorption while retaining sufficient polarity for aqueous solubility.

TPSA (Oral Absorption)

Reported

70.6 Ų (Δ −13.7 vs quinolinone analog 84.3 Ų)

Lower TPSA may favor passive oral absorption; supports Veber's rule compliance screening.

Computed; in vitro permeability assays recommended.

Evidence Dimension	Computed topological polar surface area (TPSA)
Target Compound Data	TPSA = 70.6 Ų
Comparator Or Baseline	1-(Naphthalen-1-ylmethyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea (TPSA ~84.3 Ų)
Quantified Difference	ΔTPSA = −13.7 Ų
Conditions	Computed by Cactvs 3.4.6.11 (PubChem)

Why This Matters

A lower TPSA, while respecting ADME-relevant thresholds, suggests superior passive oral absorption potential. For academic or industrial teams selecting a lead-like naphthalene–urea scaffold for oral drug-discovery programs, this difference supports prioritization of the target compound over more polar urea analogs.

• [1] PubChem Computed Properties for CID 71788978 and CID for 1-(naphthalen-1-ylmethyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea, National Center for Biotechnology Information (2026). View Source

Extra Hydrogen-Bond Donor for Target Residence Time

The target compound presents three hydrogen-bond donors (HBDs): the urea NH groups (2) and the tertiary alcohol on the chroman (1) [1]. In contrast, structurally analogous compounds lacking the 4-hydroxy group, such as 1-(naphthalen-1-ylmethyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea (CAS 1705351-89-8), have only two HBDs [1]. A single additional HBD can increase polar desolvation energy upon binding, and crystallographic evidence from urea-based protease inhibitors indicates that tertiary alcohol HBDs frequently engage structured water networks or backbone carbonyls, extending target residence time beyond what potency alone predicts.

H-Bond Donors

Class-level

3 HBDs (+1 vs 2-HBD pyrazole analog)

Extra HBD may enable unique binding interactions; class-level evidence for target residence time extension.

Impact requires structural biology confirmation.

Evidence Dimension	Hydrogen-bond donor count
Target Compound Data	3 HBDs
Comparator Or Baseline	1-(Naphthalen-1-ylmethyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea (2 HBDs)
Quantified Difference	+1 HBD
Conditions	Computed by Cactvs 3.4.6.11 (PubChem)

Why This Matters

For projects requiring sustained target engagement or selectivity through a unique hydrogen-bonding motif, the extra HBD of the target compound provides a differentiation axis not achievable with 2-HBD analogs, influencing both biochemical screening outcomes and medicinal chemistry design strategies.

• [1] PubChem Computed Properties for CID 71788978 and CID for 1-(naphthalen-1-ylmethyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea, National Center for Biotechnology Information (2026). View Source

Stereogenic Center vs Achiral Analogs

PubChem records indicate that the target compound contains one undefined atom stereocenter (the 4-position of the chroman) [1]. Many close urea analogs that replace the chroman with achiral tetrahydroquinoline (e.g., CAS 1170813-21-4) or pyrazole (e.g., CAS 1705351-89-8) lack this stereogenic center [1]. The presence of a single chiral carbon allows for enantiomeric resolution and the exploration of stereochemistry-dependent pharmacology, a feature demonstrated to be critical in the 4-hydroxychroman class: for example, enantiomers of the related N-((4-hydroxychroman-4-yl)methyl)-sulphonamide scaffold showed distinct sub-micromolar antimalarial gametocytocidal activities [2].

Stereocenter

Class-level

1 undefined stereocenter (vs 0 in achiral analogs)

Enables enantiomer separation for SSAR; class-level precedent for enantiomer-dependent antimalarial screening activity.

Racemic unless enantiopure synthesis or resolution performed.

Evidence Dimension	Stereochemical complexity (number of chiral centers accessible for enantiomeric separation)
Target Compound Data	1 undefined stereocenter
Comparator Or Baseline	1-(Naphthalen-1-ylmethyl)-3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea (0 undefined stereocenters)
Quantified Difference	Presence vs. absence of a resolvable stereocenter
Conditions	Computed by PubChem (Cactvs); biological precedent from N-4HCS sulphonamide class [2]

Why This Matters

Access to both enantiomers or enantiopure preparations enables stereochemistry–activity relationship (SSAR) studies that are impossible with flat analogs, offering a strategic procurement advantage for teams investigating chirality-driven potency or selectivity in urea-based chemical probes or lead series.

• [1] PubChem Computed Properties for CID 71788978 and related compounds, National Center for Biotechnology Information (2026). View Source
• [2] Miguel-Blanco C, et al. A high throughput screen for next-generation leads targeting malaria parasite transmission. Nature Communications 9, Article number: 3803 (2018). N-((4-hydroxychroman-4-yl)methyl)-sulphonamide scaffold sub-micromolar activity. View Source

Reduced Rotatable Bonds Improve Ligand Efficiency

The target compound contains exactly 4 rotatable bonds [1]. Within the naphthalene-urea space, higher molecular weight congeners bearing additional tetrahydro-2H-pyran or substituted pyrazole linkers often carry 5–7 rotatable bonds, increasing conformational entropy and potentially reducing binding affinity per unit of heavy atom count. With only 4 rotatable bonds, this compound strikes a balance between conformational adaptability for target recognition and entropic cost minimization, a feature valued in fragment- and lead-optimization workflows where ligand efficiency metrics drive compound prioritization.

Rotatable Bonds

Class-level

4 rotatable bonds (−2 to −3 vs bulkier pyrazole-pyran analogs)

Reduced flexibility may correlate with higher ligand efficiency; supports fragment-based screening prioritization.

Conformational analysis may refine entropic contribution.

Evidence Dimension	Rotatable bond count
Target Compound Data	4 rotatable bonds
Comparator Or Baseline	1-(Naphthalen-1-ylmethyl)-3-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)urea (estimated 6–7 rotatable bonds)
Quantified Difference	−2 to −3 rotatable bonds
Conditions	Computed by Cactvs 3.4.6.11 (PubChem); comparator estimated from structure

Why This Matters

Reduced conformational flexibility correlates with higher ligand efficiency and improved pharmacokinetic predictability. For procurement officers supplying medicinal chemistry or fragment-based screening programs, the lower rotatable bond count makes this compound a more attractive scaffold for optimization than its conformationally more flexible urea cousins.

• [1] PubChem Computed Properties for CID 71788978, National Center for Biotechnology Information (2026). View Source

1-((4-Hydroxychroman-4-yl)methyl)-3-(naphthalen-1-ylmethyl)urea: Application Scenarios for Procurement

CNS-Penetrant Chemical Probe or Lead Generation

The elevated XLogP3-AA of 2.9, combined with a TPSA of 70.6 Ų and a moderate HBD count of 3, places the compound in favorable CNS-drug-like space (XLogP 1–4, TPSA < 90 Ų) [1]. Teams developing blood–brain barrier-penetrant urea-based chemical probes should prioritize this compound over more polar or less lipophilic chroman-urea analogs, whose physicochemical profiles predict lower CNS exposure [1]. The naphthalene terminus further provides π–π stacking potential with aromatic-rich CNS target binding sites.

Stereochemistry–Activity Relationship Studies on 4-Hydroxychroman Ureas

The presence of a single asymmetric carbon at the chroman 4-position enables enantiomeric separation and chiral pharmacology exploration [1]. This is relevant for laboratories investigating stereodependent biological activity in urea-based anti-infective or enzyme-inhibitor programs, building on precedent that 4-hydroxychroman enantiomers display differential sub-micromolar activity in malaria transmission-blocking assays [2]. Procurement of racemic material followed by chiral resolution, or direct sourcing of enantiopure batches, unlocks SSAR data unobtainable with achiral urea comparators.

Oral Bioavailability Optimization in Hit-to-Lead Programs

With a TPSA of 70.6 Ų, 4 rotatable bonds, and 3 HBDs, this compound respects both Veber's bioavailability rule and operational medicinal chemistry criteria for oral drug development [1]. Compared with more polar naphthalene-urea analogs (e.g., tetrahydroquinolinone-ureas with TPSA ~84 Ų), it offers a superior starting point for structure–property relationship (SPR) optimization aimed at balancing solubility and permeability [1]. Industrial hit-to-lead teams should benchmark this compound when selecting a naphthalene-urea core from commercial screening libraries.

Application

Selection Property

Validation Focus

CNS probe lead generation

Lipophilicity and TPSA compatible with CNS drug-like space

Passive permeability and brain exposure assays (PAMPA-BBB, rodent brain PK)

Chiral SSAR exploration

Single stereocenter for enantiomer resolution

Enantiomer separation and differential activity in target assays (e.g., antimalarial transmission-blocking screen)

Oral lead optimization

Veber’s rule compliance (TPSA <140, rotatable bonds ≤10)

Oral PK profiling in rodent models

• [1] PubChem Compound Summary CID 71788978 and related chroman/naphthalene-urea entries, National Center for Biotechnology Information (2026). View Source
• [2] Miguel-Blanco C, et al. A high throughput screen for next-generation leads targeting malaria parasite transmission. Nature Communications 9, Article number: 3803 (2018). View Source